![molecular formula C17H19NO5 B3853703 (2,5-dimethoxyphenyl)[(7-methoxy-1,3-benzodioxol-5-yl)methyl]amine](/img/structure/B3853703.png)
(2,5-dimethoxyphenyl)[(7-methoxy-1,3-benzodioxol-5-yl)methyl]amine
Overview
Description
(2,5-dimethoxyphenyl)[(7-methoxy-1,3-benzodioxol-5-yl)methyl]amine, also known as 2C-B or Nexus, is a synthetic psychoactive substance that belongs to the family of phenethylamines. It was first synthesized in 1974 by Alexander Shulgin and has gained popularity in recent years as a recreational drug due to its hallucinogenic and euphoric effects. However,
Mechanism of Action
(2,5-dimethoxyphenyl)[(7-methoxy-1,3-benzodioxol-5-yl)methyl]amine acts as a partial agonist at the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, perception, and cognition. It also acts as a dopamine receptor agonist, which may contribute to its euphoric effects.
Biochemical and Physiological Effects:
This compound has been shown to increase levels of serotonin and dopamine in the brain, which may contribute to its psychoactive effects. It has also been shown to increase heart rate and blood pressure, as well as cause pupil dilation and muscle tension.
Advantages and Limitations for Lab Experiments
One advantage of using (2,5-dimethoxyphenyl)[(7-methoxy-1,3-benzodioxol-5-yl)methyl]amine in laboratory experiments is its low toxicity profile and well-tolerated nature in humans. However, its psychoactive effects may make it difficult to use in certain experiments, and its legal status as a controlled substance may limit its availability for research purposes.
Future Directions
There are several potential future directions for research on (2,5-dimethoxyphenyl)[(7-methoxy-1,3-benzodioxol-5-yl)methyl]amine. One area of interest is its potential therapeutic applications, particularly in the treatment of mental health disorders. Additionally, further research is needed to fully understand the mechanisms of action of this compound and its effects on the brain and body. Finally, there is a need for more research on the long-term effects of this compound use in humans.
In conclusion, this compound is a synthetic psychoactive substance that has gained popularity as a recreational drug. However, it also has potential scientific research applications, particularly in the treatment of mental health disorders and enhancing cognitive function. Further research is needed to fully understand its mechanisms of action and potential therapeutic benefits.
Scientific Research Applications
(2,5-dimethoxyphenyl)[(7-methoxy-1,3-benzodioxol-5-yl)methyl]amine has been studied for its potential therapeutic applications in the treatment of various mental health disorders such as depression, anxiety, and PTSD. Studies have shown that this compound has a low toxicity profile and is well-tolerated by humans. It has also been studied for its potential use in enhancing cognitive function and creativity.
properties
IUPAC Name |
2,5-dimethoxy-N-[(7-methoxy-1,3-benzodioxol-5-yl)methyl]aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO5/c1-19-12-4-5-14(20-2)13(8-12)18-9-11-6-15(21-3)17-16(7-11)22-10-23-17/h4-8,18H,9-10H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHHOPUGCSNQXME-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NCC2=CC3=C(C(=C2)OC)OCO3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,3-benzodioxol-5-yl[(2-methoxy-1-naphthyl)methyl]amine](/img/structure/B3853624.png)
![(2,4-dimethoxyphenyl)[2-(trifluoromethyl)benzyl]amine](/img/structure/B3853625.png)
![(3,5-dimethoxyphenyl)[4-(trifluoromethyl)benzyl]amine](/img/structure/B3853631.png)
![2-{4-[2-(4-methoxyphenyl)-1-methylethyl]-1-piperazinyl}ethanol](/img/structure/B3853635.png)
![2,3-dihydro-1H-inden-5-yl[3-(2-methoxyphenyl)-2-propen-1-yl]amine](/img/structure/B3853653.png)
![ethyl 4-[(4-fluorobenzyl)amino]-1-piperidinecarboxylate](/img/structure/B3853668.png)
![4-[2-(4-methoxyphenyl)-1-methylethyl]-1-piperazinecarbaldehyde](/img/structure/B3853674.png)
![1-ethyl-N-[2-(4-methoxyphenyl)ethyl]-4-piperidinamine](/img/structure/B3853690.png)
